1-(2,5-Dimethoxyphenyl)-2-({5-[(2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone

• Molecular Formula: C20H20N2O5S
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)-2-[[5-[(2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C20H20N2O5S/c1-13-6-4-5-7-17(13)26-11-19-21-22-20(27-19)28-12-16(23)15-10-14(24-2)8-9-18(15)25-3/h4-10H,11-12H2,1-3H3
• InChI Key: IBZCWFDXYQCFSN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN=C(O2)SCC(=O)C3=C(C=CC(=C3)OC)OC

Description

1-(2,5-Dimethoxyphenyl)-2-({5-[(2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DOx or 2C-X, and it belongs to the family of phenethylamines. DOx has been found to possess various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of DOx is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. DOx has been found to possess both agonist and antagonist properties, depending on the receptor subtype.
Biochemical and physiological effects:
DOx has been found to possess various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. DOx has also been found to increase heart rate, blood pressure, and body temperature. Additionally, DOx has been found to possess hallucinogenic properties, making it a popular recreational drug.

Advantages and Limitations for Lab Experiments

DOx has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a long half-life, making it ideal for long-term studies. However, DOx also has several limitations. It is a potent hallucinogen, which can make it difficult to study its effects on the brain. Additionally, DOx has been found to possess a high degree of toxicity, making it potentially dangerous for researchers.

Future Directions

There are several future directions for research on DOx. One potential area of research is the development of DOx-based drugs for the treatment of various diseases. Another potential area of research is the study of the long-term effects of DOx on the brain. Additionally, further research is needed to fully understand the mechanism of action of DOx and its potential applications in scientific research.

Synthesis Methods

The synthesis of DOx involves the reaction between 2,5-dimethoxyphenylacetonitrile and 5-(2-methylphenoxy)methyl-1,3,4-oxadiazol-2-thiol in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

DOx has been extensively studied for its potential applications in scientific research. It has been found to possess various biochemical and physiological effects, making it a promising candidate for further research. DOx has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.